Cas no 2640953-38-2 (6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyridine-3-carbonitrile)

• Product Name: 6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyridine-3-carbonitrile
• CAS No: 2640953-38-2
• MF: C₁₈H₂₀N₆
• MW: 320.391602516174
• CID: 5316879
• PubChem ID: 155798278
• Update Time: 2025-06-08

6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS040731116
• F6792-2215
• 6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyridine-3-carbonitrile
• 2640953-38-2

• Inchi： 1S/C18H20N6/c1-13-21-16-4-2-3-15(16)18(22-13)24-9-7-23(8-10-24)17-6-5-14(11-19)12-20-17/h5-6,12H,2-4,7-10H2,1H3
• InChI Key： NUWURSWOYRDEAQ-UHFFFAOYSA-N
• SMILES： N1(C2C3=C(CCC3)N=C(C)N=2)CCN(C2C=CC(C#N)=CN=2)CC1

Computed Properties

• Exact Mass: 320.17494466g/mol
• Monoisotopic Mass: 320.17494466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.9Ų

Additional information on 6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyridine-3-carbonitrile

Comprehensive Overview of 6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyridine-3-carbonitrile (CAS No. 2640953-38-2)

The compound 6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyridine-3-carbonitrile (CAS No. 2640953-38-2) is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique cyclopenta[d]pyrimidine core and piperazine linkage, this compound exhibits potential applications in targeting various biological pathways. Researchers are particularly interested in its role as a kinase inhibitor, a class of compounds that has revolutionized treatments for conditions such as cancer and inflammatory diseases.

One of the most compelling aspects of 6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyridine-3-carbonitrile is its molecular scaffold, which combines a pyridine-3-carbonitrile moiety with a 2-methyl-cyclopenta[d]pyrimidine group. This combination enhances its binding affinity to specific protein targets, making it a promising candidate for further development. Recent studies have highlighted its potential in modulating signal transduction pathways, a hot topic in contemporary biomedical research.

In the context of current trends, the search for novel small-molecule therapeutics has intensified, with a focus on precision medicine and personalized treatment strategies. The structural features of CAS No. 2640953-38-2 align well with these objectives, as its selective inhibition properties could minimize off-target effects—a critical consideration in modern drug design. Additionally, its synthetic accessibility and derivatization potential make it an attractive starting point for medicinal chemists exploring new chemical entities.

Another area of interest is the compound's potential role in addressing drug resistance, a major challenge in oncology and infectious diseases. The cyclopenta[d]pyrimidine framework, in particular, has shown versatility in overcoming resistance mechanisms, a topic frequently searched in academic and pharmaceutical circles. This has led to increased scrutiny of 6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyridine-3-carbonitrile as a template for next-generation therapeutics.

From a technical standpoint, the synthesis and characterization of CAS No. 2640953-38-2 involve advanced organic chemistry techniques, including multi-step reactions and purification protocols. The compound's physicochemical properties, such as solubility and stability, are also critical factors in its development. These aspects are often queried by researchers and industry professionals seeking to optimize lead compounds for clinical trials.

Looking ahead, the exploration of 6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyridine-3-carbonitrile is expected to expand, particularly in the realms of computational chemistry and structure-activity relationship (SAR) studies. These approaches, combined with high-throughput screening, could unlock new therapeutic applications for this versatile molecule. As the demand for innovative drugs grows, compounds like CAS No. 2640953-38-2 will remain at the forefront of scientific inquiry.